Cas no 6747-15-5 (DL-3-Indolylglycine)

• Product Name: DL-3-Indolylglycine
• CAS No: 6747-15-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD00189395
• CID: 826528
• PubChem ID: 438674
• Update Time: 2025-05-20

DL-3-Indolylglycine Chemical and Physical Properties

Names and Identifiers

• AMINO-(1H-INDOL-3-YL)-ACETIC ACID
• D,L-3-Indolylglycine
• 2-(Indole-3-yl)glycine
• α-Amino-1H-indole-3-acetic acid
• (+/-)-3-indoleglycine
• 2-(3-Indolyl)glycin
• 2-(3-indolyl)glycine
• 2-(indol-3'-yl)glycine
• 2-amino-2-(1-cyclopentenyl)acetic acid
• 2-amino-2-(1H-indol-3-yl)acetic acid
• 3-indolylglycine
• AC1L7IDK
• AG-C-32048
• Amino(1-cyclopenten-1-yl)acetic acid
• CTK2F6553
• cyclopent-1-enylglycine
• NSC347504
• SureCN1512895
• DL-3-Indolylglycine
• FT-0670340
• 1052209-46-7
• -Amino-1H-indole-3-acetic acid
• 6747-15-5
• MFCD00189395
• methyl2-[(2S)-3-oxo-2,4,5,6-tetrahydropyrazin-2-yl]acetate
• alpha-Aminoindole-3-acetic Acid
• (R)-AMINO-(1H-INDOL-3-YL)-ACETIC ACID
• AB04492
• amino(indol-3-yl)acetic acid
• EN300-658943
• AB30485
• Amino-(1h-indol-3-yl)acetic acid
• MFCD06858424
• a-Amino-1H-indole-3-acetic acid
• A50312
• alpha-Amino-1H-indole-3-acetic acid
• AIZGBPJAKQNCSD-UHFFFAOYSA-N
• SY294610
• HY-100217
• AB05546
• MS-23025
• SCHEMBL1349263
• AKOS006274431
• A915827
• CS-5604
• (S)-2-Amino-2-(3-indolyl)acetic Acid
• AMINO-(1H-INDOLE-3-YL)-ACETIC ACID
• AMINO-(1H-INDOL-3-YL)-ACETICACID
• DB-350969
• AMINO(1H-INDOL-3-YL)ACETIC ACID

• MDL： MFCD00189395
• Inchi： 1S/C10H10N2O2/c11-9(10(13)14)7-5-12-8-4-2-1-3-6(7)8/h1-5,9,12H,11H2,(H,13,14)
• InChI Key： AIZGBPJAKQNCSD-UHFFFAOYSA-N
• SMILES： OC(C(C1=CNC2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 79.1A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.422±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215-218°C
• Boiling Point: 438.6±35.0 °C at 760 mmHg
• Flash Point: 219.0±25.9 °C
• Refractive Index: 1.726
• Solubility: Slightly soluble (9.9 g/l) (25 º C),
• Stability/Shelf Life: Temperature Senstive
• PSA: 79.11
• LogP: 1.95260
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

DL-3-Indolylglycine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：4°C, sealed storage, away from moisture and light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on DL-3-Indolylglycine

DL-3-Indolylglycine (CAS No. 6747-15-5): An Overview of Its Structure, Properties, and Applications

DL-3-Indolylglycine (CAS No. 6747-15-5) is a versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This amino acid derivative, characterized by its indole ring and glycine structure, plays a crucial role in various biological processes and has been the subject of numerous studies aimed at understanding its potential therapeutic applications.

The structure of DL-3-Indolylglycine is composed of an indole ring attached to a glycine moiety. The indole ring, a common feature in many biologically active molecules, contributes to the compound's aromaticity and stability. The glycine portion, being the simplest amino acid, adds to the compound's solubility and reactivity. This unique combination makes DL-3-Indolylglycine an interesting molecule for both fundamental research and practical applications.

In terms of physical properties, DL-3-Indolylglycine is a white to off-white crystalline powder with a molecular weight of approximately 197.22 g/mol. It is soluble in water and organic solvents such as methanol and ethanol. These properties make it suitable for use in various experimental setups, including spectroscopic analyses and chromatographic separations.

Recent research findings have highlighted the potential of DL-3-Indolylglycine in several areas. One notable study published in the *Journal of Medicinal Chemistry* investigated the compound's anti-inflammatory properties. The results showed that DL-3-Indolylglycine effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Another area of interest is the role of DL-3-Indolylglycine in neurodegenerative disorders. Research conducted at the University of California, Los Angeles (UCLA) explored the compound's neuroprotective effects in models of Parkinson's disease. The study found that DL-3-Indolylglycine reduced oxidative stress and prevented neuronal cell death, indicating its potential as a neuroprotective agent.

The pharmacological properties of DL-3-Indolylglycine have also been studied extensively. Preclinical trials have shown that the compound exhibits low toxicity and good bioavailability, making it a promising candidate for drug development. Additionally, its ability to cross the blood-brain barrier has been demonstrated, which is crucial for targeting central nervous system disorders.

In the context of drug discovery, DL-3-Indolylglycine has been used as a lead compound for developing new therapeutic agents. Its unique structure allows for easy modification through chemical synthesis, enabling researchers to create analogs with enhanced biological activity and reduced side effects. Several pharmaceutical companies are currently investigating these analogs for their potential use in treating various diseases.

The environmental impact of DL-3-Indolylglycine is another important consideration. Studies have shown that the compound is biodegradable and does not accumulate in the environment, making it an environmentally friendly option for industrial applications. This characteristic is particularly relevant in the context of green chemistry and sustainable practices.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of DL-3-Indolylglycine. Ongoing studies are exploring its interactions with specific cellular pathways and receptors, which will provide valuable insights into its therapeutic potential.

In conclusion, DL-3-Indolylglycine (CAS No. 6747-15-5) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique structure, favorable physical properties, and promising pharmacological activities make it an exciting area of research for both academic institutions and pharmaceutical companies. As more studies are conducted, it is likely that new applications and therapeutic uses for this compound will be discovered.